Cas no 2171778-20-2 (3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione)

• Product Name: 3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• CAS No: 2171778-20-2
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• CID: 5961774
• PubChem ID: 165786018
• Update Time: 2025-05-19

3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1642522
• 3-(3-aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• 2171778-20-2
• 3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione

• Inchi： 1S/C10H18N2O3S/c11-9(5-12-6-9)10(13)3-7-1-2-8(4-10)16(7,14)15/h7-8,12-13H,1-6,11H2
• InChI Key： MJOOFDCOAAPSLB-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC(C2)(C1(CNC1)N)O)(=O)=O

Computed Properties

• Exact Mass: 246.10381361g/mol
• Monoisotopic Mass: 246.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 101Ų

Additional information on 3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione

Introduction to 3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2171778-20-2)

3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione is a structurally intricate heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171778-20-2, belongs to a class of molecules known for their potential biological activity and synthetic utility. The presence of both aminoazetidine and thiabicyclo[3.2.1]octane moieties in its framework imparts unique chemical and pharmacological properties, making it a subject of extensive study in drug discovery and development.

The molecular architecture of 3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione features a fused ring system that combines a seven-membered thiabicyclic core with an azetidine ring. This conformational complexity not only influences its reactivity but also contributes to its potential as a scaffold for designing novel therapeutic agents. The compound’s dual functionality, encompassing both hydroxyl and amino groups, provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the exploration of thiabicyclo[3.2.1]octane derivatives due to their reported bioactivity across various therapeutic domains. These compounds have been investigated for their potential roles in modulating enzymatic pathways, interacting with biological targets, and exhibiting pharmacological effects such as anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of an aminoazetidine moiety further enhances the structural diversity of these molecules, opening avenues for exploring new mechanisms of action.

One of the most compelling aspects of 3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione is its synthetic accessibility and versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to develop libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The compound’s ability to serve as a precursor for generating structurally diverse derivatives makes it a valuable asset in the quest for novel therapeutics.

The pharmacological profile of this compound has been the focus of several experimental studies conducted in academic and industrial research settings. Preliminary investigations suggest that derivatives of thiabicyclo[3.2.1]octane can exhibit inhibitory effects on specific enzymes and receptors implicated in diseases such as cancer and inflammation. Similarly, the aminoazetidine component has been associated with interactions that may modulate cellular signaling pathways relevant to therapeutic intervention.

Advances in computational chemistry and molecular modeling have further accelerated the study of 3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione, allowing researchers to predict its binding affinity to biological targets with high precision. These computational approaches complement experimental efforts by providing insights into potential drug-receptor interactions, helping to guide the design of optimized derivatives with enhanced efficacy and reduced toxicity.

The synthetic methodologies employed in the preparation of this compound highlight the intersection of organic chemistry and medicinal chemistry expertise. The construction of the thiabicyclo[3.2.1]octane core requires sophisticated synthetic strategies, often involving ring-closing metathesis or intramolecular cyclization reactions under controlled conditions. The introduction of functional groups such as the hydroxyl and amino moieties demands meticulous regioselective transformations to ensure regioisomeric purity.

In conclusion, 3-(3-Aminoazetidin-3-yl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical candidates. Its unique combination of heterocyclic moieties and functional groups positions it as a promising scaffold for further exploration in drug discovery programs targeting various human diseases.